2-((4-(1H-pyrrol-1-yl)-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-acetylphenyl)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[[5-(3-methylphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H21N5O2S/c1-16-6-5-7-19(14-16)22-25-26-23(28(22)27-12-3-4-13-27)31-15-21(30)24-20-10-8-18(9-11-20)17(2)29/h3-14H,15H2,1-2H3,(H,24,30)
• InChI Key: NGPIBGGZTVITJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(N2N3C=CC=C3)SCC(=O)NC4=CC=C(C=C4)C(=O)C
• Molecular Formula: C23H21N5O2S
• Molecular Weight: 431.5 g/mol

Description

2-((4-(1H-pyrrol-1-yl)-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-acetylphenyl)acetamide is a useful research compound. Its molecular formula is C23H21N5O2S and its molecular weight is 431.51. The purity is usually 95%.
BenchChem offers high-quality 2-((4-(1H-pyrrol-1-yl)-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-acetylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-(1H-pyrrol-1-yl)-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-acetylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Synthesis Techniques : The synthesis of related compounds often involves complex reactions, including the condensation of different heterocycles, such as triazoles, with various substituents to create novel structures with potential biological activities. For instance, compounds have been synthesized using precursors like cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide as versatile starting points for generating a wide array of heterocycles (A. Fadda et al., 2017).

Crystal Structure Analysis : Some studies have focused on the crystal structure analysis of related compounds, providing insights into their molecular configurations and potential interaction mechanisms. For example, Xue et al. (2008) detailed the synthesis and crystal structure of a novel compound, demonstrating the dihedral angles and stabilizing interactions within the crystal lattice (Xue et al., 2008).

Biological Activities and Applications

Antimicrobial and Antitumor Activities : Research has also been directed towards evaluating the antimicrobial and antitumor potentials of these compounds. Some newly synthesized heterocycles incorporating the thiadiazole moiety have been assessed for their insecticidal properties against pests like the cotton leafworm, showcasing their potential as bioactive agents (A. Fadda et al., 2017). Similarly, derivatives of triazoles have been explored for their antiexudative activity, indicating their relevance in developing new therapeutic agents (N. Chalenko et al., 2019).

Copolymers and Materials Science : Additionally, the application of related compounds extends into materials science, where star-shaped pyrrole and thiophene functionalized monomers have been synthesized for the development of copolymers with specific optoelectrochemical properties, highlighting their potential in electronic and photonic devices (M. Ak & L. Toppare, 2009).